Tetraethylenepentamine

Specification

• Description: Tetraethylenepentamine appears as a viscous liquid. Slightly less dense than water. Vapors heavier than air. Corrosive to the eyes, skin, mouth, throat and stomach. Vapors irritate the eyes and corrosive to the upper respiratory tract. Vapors may irritate the eyes. Flash point 325°F.; Tetraethylenepentamine is a polyazaalkane.; Phenol-formaldehyde, cross-linked, tetraethylenepentamine activated, also known as 1, 11-diamino-3, 6, 9-triazaundecane or tetren, belongs to the class of organic compounds known as dialkylamines. These are organic compounds containing a dialkylamine group, characterized by two alkyl groups bonded to the amino nitrogen. Phenol-formaldehyde, cross-linked, tetraethylenepentamine activated exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, phenol-formaldehyde, cross-linked, tetraethylenepentamine activated is primarily located in the cytoplasm.
• CAS No.: 112-57-2
• Molecular Formula: C8H23N5; (NH2CH2CH2NHCH2CH2)2NH; C8H23N5
• Molecular Weight: 189.3 g/mol
• IUPAC Name: N'-[2-[2-(2-aminoethylamino)ethylamino]ethyl]ethane-1,2-diamine
• Standard InChI: InChI=1S/C8H23N5/c9-1-3-11-5-7-13-8-6-12-4-2-10/h11-13H,1-10H2
• Standard InChI Key: FAGUFWYHJQFNRV-UHFFFAOYSA-N
• SMILES: C(CNCCNCCNCCN)N
• Canonical SMILES: C(CNCCNCCNCCN)N
• Boiling Point: 644 °F at 760 mm Hg (NTP, 1992); 341.5 °C; 340.30 °C @ 760 MM HG; 320 - 340 °C
• Colorform: VISCOUS, HYGROSCOPIC LIQUID; Yellow liquid
• Flash Point: 325 °F (NTP, 1992); 325 °F (163 °C) (OPEN CUP); 163 °C o.c.
• Melting Point: -40 °F (NTP, 1992); -30.0 °C; FP: -30 °C; -46 - -30 °C